Cas no 10266-44-1 (Benzeneacetonitrile,3-acetyl-)

Benzeneacetonitrile,3-acetyl- Properties

Names and Identifiers

• Benzeneacetonitrile,3-acetyl-
• 2-(3-acetylphenyl)acetonitrile
• Benzeneacetonitrile, 3-acetyl- (9CI)
• 3-Acetyl-benzylcyanid
• 3'-Cyanomethylacetophenon
• Benzeneacetonitrile,3-acetyl
• SCHEMBL9004062
• 10266-44-1
• (3-Acetylphenyl)acetonitrile
• Benzeneacetonitrile,3-acetyl-(9ci)
• DTXSID10665886
• +Expand

• InChIKey： PXRRKRROENIXBL-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO/c1-8(12)10-4-2-3-9(7-10)5-6-11/h2-4,7H,5H2,1H3
• SMILES： C(C1=CC=CC(CC#N)=C1)(=O)C

Computed Properties

• Exact Mass: 159.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 159.068
• Heavy Atom Count: 12
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• LogP: 1.95528
• PSA: 40.86000

Benzeneacetonitrile,3-acetyl- Security Information

Benzeneacetonitrile,3-acetyl- Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%